Cas no 1935322-74-9 (1,9-diazatricyclo6.3.1.0,4,12dodecane)

• Product Name: 1,9-diazatricyclo6.3.1.0,4,12dodecane
• CAS No: 1935322-74-9
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 5247329
• Update Time: 2025-05-22

1,9-diazatricyclo6.3.1.0,4,12dodecane Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2,3-de]quinoxaline, decahydro-
• 1,9-diazatricyclo6.3.1.0,4,12dodecane

• Inchi： 1S/C10H18N2/c1-2-8-4-6-12-7-5-11-9(3-1)10(8)12/h8-11H,1-7H2
• InChI Key： KCPCHQQWFIGICB-UHFFFAOYSA-N
• SMILES： N1C2C3C(CCN3CC1)CCC2

Additional information on 1,9-diazatricyclo6.3.1.0,4,12dodecane

Introduction to 1,9-Diazatricyclo[6.3.1.0²,⁴,¹²]dodecane (CAS No: 1935322-74-9)

1,9-Diazatricyclo[6.3.1.0²,⁴,¹²]dodecane, commonly referred to by its CAS number 1935322-74-9, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its rigid and strained bicyclic framework, which imparts distinctive electronic and steric properties that make it a valuable tool in various applications.

The molecular structure of 1,9-diazatricyclo[6.3.1.0²,⁴,¹²]dodecane consists of a fused bicyclic system comprising two nitrogen atoms within the ring system. This arrangement creates a highly conjugated system with potential applications in drug design and advanced materials development. Recent studies have highlighted its potential as a building block for constructing novel macrocycles and supramolecular assemblies.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations due to its strained ring system. Researchers have explored its reactivity under different conditions, revealing its potential as a precursor for synthesizing more complex structures with tailored functionalities.

In terms of synthesis, 1,9-diazatricyclo[6.3.1.0²,⁴,¹²]dodecane can be prepared through a variety of methods, including cycloaddition reactions and ring-closing metathesis strategies. These methods allow for precise control over the stereochemistry and regioselectivity of the product, making it an attractive target for synthetic chemists.

The unique electronic properties of this compound have also led to its investigation in the field of optoelectronics and semiconductors.Recent advancements in computational chemistry have enabled researchers to predict its electronic behavior with high accuracy, paving the way for its integration into next-generation electronic devices.

Beyond its chemical applications,1935322-74-9 has also found relevance in biological systems.New studies suggest that this compound may exhibit bioactivity under specific conditions, opening up possibilities for its use in drug discovery and therapeutic development.

In conclusion,1,9-diazatricyclo[6.3.1.0²,⁴,¹²]dodecane, with its unique structural features and versatile reactivity,represents an exciting area of research. As ongoing investigations continue to uncover new properties and applications for this compound,its role in advancing both fundamental and applied sciences is likely to grow significantly.